Cas no 425379-79-9 (5-(3-bromophenyl)-1-methyl-1H-1,2,4-triazole)

• Product Name: 5-(3-bromophenyl)-1-methyl-1H-1,2,4-triazole
• CAS No: 425379-79-9
• MF: C₉H₈BrN₃
• MW: 238.083920478821
• CID: 3983107
• Update Time: 2026-04-17

5-(3-bromophenyl)-1-methyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 5-(3-bromophenyl)-1-methyl-
• 5-(3-bromophenyl)-1-methyl-1H-1,2,4-triazole

Additional information on 5-(3-bromophenyl)-1-methyl-1H-1,2,4-triazole

Professional Introduction to 5-(3-bromophenyl)-1-methyl-1H-1,2,4-triazole (CAS No. 425379-79-9)

5-(3-bromophenyl)-1-methyl-1H-1,2,4-triazole is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique molecular structure and versatile applications. This compound, identified by the CAS number 425379-79-9, has garnered attention due to its potential in various biochemical interactions and its role in the development of novel therapeutic agents. The presence of both bromine and triazole moieties in its structure imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry.

The molecular framework of 5-(3-bromophenyl)-1-methyl-1H-1,2,4-triazole consists of a phenyl ring substituted with a bromine atom at the 3-position, linked to a methyl-substituted triazole ring. This configuration allows for diverse functionalization possibilities, making it a crucial building block in medicinal chemistry. The bromine atom, in particular, serves as a reactive site for further chemical modifications, enabling the synthesis of more complex derivatives with tailored pharmacological properties.

In recent years, there has been growing interest in exploring the pharmacological potential of triazole derivatives. The triazole core is known for its stability and ability to interact with biological targets, making it a preferred scaffold in drug design. Specifically, studies have highlighted the role of 5-(3-bromophenyl)-1-methyl-1H-1,2,4-triazole in developing compounds that exhibit anti-inflammatory and antimicrobial activities. These findings are particularly relevant in the context of rising antibiotic resistance and the need for novel therapeutic strategies.

One of the most compelling aspects of this compound is its utility as a precursor in the synthesis of bioactive molecules. Researchers have leveraged its structural features to develop inhibitors targeting various enzymatic pathways involved in diseases such as cancer and neurodegenerative disorders. For instance, preliminary studies suggest that derivatives of 5-(3-bromophenyl)-1-methyl-1H-1,2,4-triazole may interfere with kinases and other signaling molecules critical for disease progression. These observations underscore the compound's significance as a lead molecule in drug discovery efforts.

The synthesis of 5-(3-bromophenyl)-1-methyl-1H-1,2,4-triazole involves multi-step organic reactions that highlight the compound's synthetic versatility. The process typically begins with the bromination of an appropriate phenyl derivative followed by condensation with hydrazine to form the triazole ring. The introduction of the methyl group at the 1-position further refines its chemical profile, enhancing its reactivity and compatibility with downstream functionalizations. Such synthetic methodologies are well-documented in organic chemistry literature and have been optimized for scalability and yield improvement.

From a computational chemistry perspective, 5-(3-bromophenyl)-1-methyl-1H-1,2,4-triazole has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. These studies have provided valuable insights into how modifications at different positions within the molecule can influence its binding affinity and selectivity. For example, computational analyses have revealed that subtle changes in the substituent patterns can significantly alter the compound's pharmacokinetic properties, which is crucial for developing effective drugs.

The compound's relevance extends beyond academic research into industrial applications. Pharmaceutical companies are increasingly exploring novel heterocyclic compounds like 5-(3-bromophenyl)-1-methyl-1H-1,2,4-triazole for their potential therapeutic benefits. Its structural features make it an attractive candidate for further development into clinical candidates targeting a wide range of diseases. Additionally, its stability under various conditions makes it suitable for formulation into diverse drug delivery systems.

In conclusion, 5-(3-bromophenyl)-1-methyl-1H-1,2,4-triazole (CAS No. 425379-79-9) represents a promising compound in the realm of chemical biology and drug discovery. Its unique structural attributes and demonstrated utility in synthesizing bioactive molecules position it as a cornerstone in ongoing research efforts aimed at addressing complex diseases. As scientific understanding continues to evolve, this compound is likely to play an even more pivotal role in shaping future therapeutic strategies.